Cas no 102879-42-5 (2-(2-Aminoethyl)benzoic acid hydrochloride)

• Product Name: 2-(2-Aminoethyl)benzoic acid hydrochloride
• CAS No: 102879-42-5
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD09701432
• CID: 134941
• PubChem ID: 45074553
• Update Time: 2025-05-25

2-(2-Aminoethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminoethyl)benzoic acid hydrochloride
• Benzoic acid,2-(2-aminoethyl)-, hydrochloride (1:1)
• 2-(Aminoethyl)-benzoic acid hydrochloride
• 2-(AMINOETHYL)-BENZOIC ACID HCL
• FT-0612769
• CS-0105376
• CEA87942
• Z1431905053
• 2-(2-AMINOETHYL)BENZOIC ACID HCl
• SY139425
• AS-35992
• 102879-42-5
• SCHEMBL14247891
• 2-(Aminoethyl)benzoic acid hydrochloride
• AKOS015912170
• 2-(2-AMINOETHYL)BENZOICACIDHYDROCHLORIDE
• MFCD09701432
• 2-(2-aminoethyl)benzoic acid;hydrochloride
• DTXSID20662922
• 2-(2-Aminoethyl)benzoic acid--hydrogen chloride (1/1)
• A848315
• 2-(2-Amino-ethyl)-benzoic acid hydrochloride
• AENKFPBBHKVUPD-UHFFFAOYSA-N
• FT-0648324
• 2-(2-Aminoethyl)benzoic acid, HCl
• EN300-109913

• MDL： MFCD09701432
• Inchi： 1S/C9H11NO2.ClH/c10-6-5-7-3-1-2-4-8(7)9(11)12;/h1-4H,5-6,10H2,(H,11,12);1H
• InChI Key： AENKFPBBHKVUPD-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC=CC=1CCN)=O

Computed Properties

• Exact Mass: 201.05600
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 63.32000
• LogP: 2.38830

2-(2-Aminoethyl)benzoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2-Aminoethyl)benzoic acid hydrochloride

Comprehensive Guide to 2-(2-Aminoethyl)benzoic acid hydrochloride (CAS 102879-42-5): Properties, Applications, and Industry Insights

2-(2-Aminoethyl)benzoic acid hydrochloride (CAS 102879-42-5) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This hydrochloride salt derivative of 2-(2-aminoethyl)benzoic acid is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. The compound's unique structural features, combining a benzoic acid moiety with an ethylamine side chain, make it a versatile building block for creating more complex molecular architectures.

In recent years, the demand for 2-(2-Aminoethyl)benzoic acid hydrochloride has grown substantially, driven by increasing research into novel therapeutic agents and the expansion of peptide-based drug development. The pharmaceutical industry has shown particular interest in this compound due to its potential applications in creating targeted drug delivery systems and small molecule inhibitors. Researchers frequently search for information about its solubility profile, stability under various conditions, and compatibility with different synthetic routes, reflecting the compound's importance in modern medicinal chemistry.

The physical and chemical properties of CAS 102879-42-5 make it particularly valuable for laboratory applications. With its crystalline form and good solubility in polar solvents like water and methanol, the compound offers practical advantages for experimental work. Analytical techniques such as HPLC purity analysis, mass spectrometry characterization, and NMR structural confirmation are commonly employed to verify the quality of this material, especially when used in sensitive pharmaceutical applications where purity is paramount.

Current research trends highlight the compound's role in developing neurologically active compounds, with particular attention to its potential in addressing neurodegenerative conditions. This aligns with growing public interest in brain health supplements and cognitive enhancers, making 2-(2-Aminoethyl)benzoic acid hydrochloride a subject of increasing scientific and commercial attention. The compound's molecular structure allows for modifications that may influence blood-brain barrier permeability, a critical factor in central nervous system drug development.

From a synthetic chemistry perspective, 2-(2-Aminoethyl)benzoic acid HCl serves as a valuable precursor for creating various derivatives. Researchers often explore its reactivity in amide bond formation, esterification reactions, and peptide coupling processes. The hydrochloride salt form provides enhanced stability compared to the free base, addressing common challenges in handling and storage of amino-containing compounds. This characteristic makes it particularly useful for automated synthesis platforms and high-throughput screening applications.

Quality control aspects of CAS 102879-42-5 are frequently discussed in scientific literature and industry forums. Specifications typically include parameters such as assay purity (often ≥98%), residual solvent content, and heavy metal limits. These quality attributes are especially important when the compound is used in GMP-compliant manufacturing processes for pharmaceutical intermediates. The growing emphasis on green chemistry principles has also led to investigations into more sustainable production methods for this and related compounds.

In the context of personalized medicine and precision therapeutics, 2-(2-Aminoethyl)benzoic acid hydrochloride has gained attention as a potential building block for theranostic agents - molecules that combine therapeutic and diagnostic capabilities. This application aligns with current healthcare trends toward integrated diagnostic-treatment approaches and patient-specific therapies. The compound's chemical versatility allows for incorporation into various molecular scaffolds designed to target specific biological pathways.

The storage and handling recommendations for 2-(2-Aminoethyl)benzoic acid HCl typically emphasize protection from moisture and maintenance at controlled room temperature. These precautions ensure the compound's stability and prevent degradation that could affect its performance in sensitive applications. Proper storage conditions are particularly crucial for researchers requiring batch-to-batch consistency in their experimental work, especially in structure-activity relationship studies where subtle molecular variations can significantly impact biological activity.

As the pharmaceutical industry continues to explore new chemical entities for various therapeutic areas, 2-(2-Aminoethyl)benzoic acid hydrochloride remains a compound of significant interest. Its balanced combination of aromatic and aliphatic characteristics, along with both acidic and basic functional groups, provides numerous opportunities for molecular modification. This versatility explains why it frequently appears in patent literature and research publications related to medicinal chemistry innovations and drug design strategies.

Looking toward future applications, researchers are investigating the potential of CAS 102879-42-5 in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge approaches in drug development leverage the compound's ability to serve as a linker between different functional moieties. The growing body of research in these areas suggests that 2-(2-Aminoethyl)benzoic acid hydrochloride will continue to play an important role in advancing pharmaceutical science and therapeutic innovation.